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Compound of Interest

Compound Name: Methyl ganoderate C6

Cat. No.: B12110455

While Methyl Ganoderate C6, a triterpenoid isolated from the medicinal mushroom
Ganoderma lucidum, has been identified in several studies, detailed in vitro research on the
purified compound is limited in publicly available scientific literature. Current research primarily
mentions Methyl Ganoderate C6 as a constituent of complex Ganoderma lucidum extracts,
with most functional studies being performed on these extracts as a whole.

This document summarizes the available information and provides context for the current state
of research on this specific compound.

Compound Identification

Methyl Ganoderate C6 has been characterized and is listed in chemical databases with the
following identifiers:

Parameter Value
Chemical Formula C31H4408
CAS Number 105742-81-2

Mention in In Vitro Research

Several research papers have identified Methyl Ganoderate C6 as a component of
Ganoderma lucidum extracts used in in vitro experiments. For instance, a study on the effects
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of an ethanol extract of Ganoderma lucidum on human keratinocytes confirmed the presence
of Ganoderic acid C6 (the demethylated form) in the extract. However, the reported
experiments on cell viability, proliferation, and wound healing were conducted using the entire
extract, not the isolated compound.

Similarly, another study investigating the therapeutic potential of a Ganoderma lucidum capsule
extract in an in vitro model of neuroinflammation identified Ganoderic acid C6 as one of the
constituents. The subsequent anti-inflammatory and neuroprotective assays were performed
with the complete extract, and further analysis of individual compounds focused on other
ganoderic acids.

One review article briefly mentions Ganoderic acid C6 in a table, associating it with potential
anti-atherosclerosis activity, but does not provide citations to primary research papers detailing
the specific in vitro experiments.

Current Research Landscape and Future Directions

The current body of scientific literature indicates that while methods for the isolation and
identification of Methyl Ganoderate C6 exist, comprehensive in vitro studies to elucidate its
specific biological activities, mechanisms of action, and signaling pathways are yet to be
published.

The repeated identification of this compound in bioactive extracts of Ganoderma lucidum
suggests that it may contribute to the overall therapeutic effects of the mushroom. Future
research should focus on the following areas:

« Isolation and Purification: Development of efficient methods to obtain pure Methyl
Ganoderate C6 in sufficient quantities for detailed biological assays.

» Bioactivity Screening: A systematic evaluation of the in vitro effects of the purified compound
on various cell lines to identify its potential anti-cancer, anti-inflammatory,
immunomodulatory, or other therapeutic properties.

e Mechanistic Studies: Upon identification of significant bioactivity, further research will be
required to determine the underlying molecular mechanisms and signaling pathways
involved.
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Due to the absence of specific in vitro studies on Methyl Ganoderate C6, it is not possible to
provide detailed application notes, experimental protocols, quantitative data tables, or signaling
pathway diagrams as requested. Researchers interested in this specific compound will likely
need to undertake primary research to establish its in vitro bioactivities.

 To cite this document: BenchChem. [In Vitro Studies of Methyl Ganoderate C6: A Review of
Available Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12110455#in-vitro-studies-using-methyl-ganoderate-
c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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